3-(1-(1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-[1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carbonyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H23N3O5S/c1-28-16-4-2-14(3-5-16)22-11-13(10-17(22)24)19(26)21-8-6-15(7-9-21)23-18(25)12-29-20(23)27/h2-5,13,15H,6-12H2,1H3
• InChI Key: RKGDQPDFGNVPMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)N3CCC(CC3)N4C(=O)CSC4=O
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

3-(1-(1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C20H23N3O5S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

This compound is involved in synthetic pathways that produce novel organic molecules with potential biological activities. For example, Halim and Ibrahim (2021) demonstrated the chemical transformation of related compounds, showcasing their use in synthesizing novel molecules with detailed vibrational spectral analysis, molecular electrostatic potential, and nonlinear optical properties (Halim & Ibrahim, 2021). Such research underscores the importance of these compounds in developing new materials with specific electronic and optical properties.

Biological Activity Studies

The compound's derivatives have been synthesized and evaluated for various biological activities, including antimicrobial and hypoglycemic effects. For instance, Kim et al. (2004) explored substituted pyridines and purines containing thiazolidinedione for their effect on triglyceride accumulation in vitro and their hypoglycemic and hypolipidemic activity in vivo (Kim et al., 2004). This highlights the compound's relevance in pharmacological research, particularly in developing treatments for metabolic disorders.

Antimicrobial and Anticancer Investigations

Research has also been conducted on the compound's potential in antimicrobial and anticancer applications. Prakash et al. (2011) synthesized a series of derivatives showing significant antibacterial activity against gram-positive bacteria and excellent antifungal activity (Prakash et al., 2011). Additionally, Kumar and Sharma (2022) investigated N-substituted indole derivatives for their anticancer activity against human breast cancer cell lines (Kumar & Sharma, 2022). These studies demonstrate the compound's versatility in creating derivatives with potential therapeutic uses.

Medicinal Chemistry and Drug Design

The compound and its derivatives serve as a basis for medicinal chemistry research aimed at designing new therapeutic agents. For instance, Li et al. (2009) synthesized a series of analogs to identify a pharmacophore for substrate-specific ERK1/2 inhibitors, indicating the role of such compounds in targeted drug discovery (Li et al., 2009).